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The preservation of organs for transplantation is a critical factor in determining post-transplant

outcomes. The ideal preservation solution minimizes cellular damage during the ischemic

period between organ procurement and transplantation. Perfluoromethyldecalin, a

perfluorocarbon (PFC), has emerged as a significant adjunct in organ preservation, primarily

due to its high capacity for dissolving and delivering oxygen. This guide provides an objective

comparison of the performance of Perfluoromethyldecalin-supplemented preservation

methods with other established organ preservation solutions, supported by available

experimental data.

The Role of Perfluoromethyldecalin in Organ
Preservation
Perfluoromethyldecalin is a chemically inert and biologically safe compound with a

remarkable ability to dissolve large volumes of oxygen.[1] This property is leveraged in organ

preservation to mitigate ischemia-reperfusion injury (IRI), a major cause of graft dysfunction. By

providing a continuous supply of oxygen to the organ during cold storage,

Perfluoromethyldecalin helps maintain cellular energy levels (ATP) and reduces the

detrimental effects of anaerobic metabolism.[1][2]
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The most common application of Perfluoromethyldecalin in organ preservation is the Two-

Layer Method (TLM). This technique involves submerging the organ in a standard preservation

solution, such as the University of Wisconsin (UW) solution, which is then layered over an

oxygenated pool of a perfluorocarbon like Perfluoromethyldecalin.[2][3] The PFC layer acts

as an oxygen reservoir, allowing for passive diffusion of oxygen into the preservation solution

and subsequently into the organ tissue.

Comparative Efficacy of Perfluoromethyldecalin-
Based Preservation
The efficacy of Perfluoromethyldecalin, primarily within the TLM, has been evaluated for

various organs, with the most robust evidence available for pancreas preservation.

Pancreas Preservation
The addition of a Perfluoromethyldecalin layer to the UW solution has demonstrated

significant benefits in the preservation of pancreata, particularly for islet cell transplantation.

Multiple studies have shown that the TLM leads to a higher yield and better viability of islets of

Langerhans compared to static cold storage in UW solution alone.[4][5]

Table 1: Comparison of Pancreas Preservation Outcomes: Two-Layer Method (TLM) with

Perfluorochemical vs. University of Wisconsin (UW) Solution Alone
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Outcome
Parameter

Two-Layer
Method
(Perfluorometh
yldecalin +
UW)

University of
Wisconsin
(UW) Solution
Alone

Organism/Mod
el

Reference

Islet Yield

(IEQ/g)

Significantly

Higher
Lower Human [4]

Post-transplant

Graft Function
Improved Standard Canine [1]

Morphological

Quality of Graft
Excellent Good Human

Incidence of

Edema
Reduced Higher Human [6]

Acute Rejection

Episodes
None Reported Present Human [6]

Heart Preservation
Experimental studies on heart preservation suggest that the TLM can extend the viable

preservation time. A study on rat hearts demonstrated that this method allows for ATP

production within the graft, potentially extending the preservation time up to 48 hours.[7]

Another study proposed that perfluorochemicals may reduce reperfusion injury by inhibiting

neutrophil function.[8]

Liver Preservation
In a rat model of liver transplantation from donors after circulatory death, the addition of a PFC

to the UW solution was shown to attenuate ischemia-reperfusion injury. This was evidenced by

lower levels of serum markers of liver damage and inflammatory cytokines.[9]

Lung and Kidney Preservation
The benefits of the TLM are less clear for other organs. A study on rat lung transplantation

found that the TLM did not offer better function compared to traditional preservation methods
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and was associated with more inflammatory cell aggregates.[10] Similarly, a study on porcine

kidneys concluded that the TLM did not improve preservation compared to UW solution alone.

Comparison with Other Standard Preservation
Solutions
While direct comparative studies between Perfluoromethyldecalin-based methods and other

common preservation solutions like Celsior and Histidine-Tryptophan-Ketoglutarate (HTK) are

limited, a wealth of data exists comparing these solutions to the gold-standard UW solution.

Table 2: General Comparison of Widely Used Organ Preservation Solutions

Solution
Primary
Components

Key Features
Primary Organ
Applications

University of

Wisconsin (UW)

Lactobionate,

Raffinose,

Hydroxyethyl starch,

Allopurinol,

Glutathione,

Adenosine

High viscosity,

Intracellular-like

electrolyte

composition, Reduces

cell swelling and

oxidative stress

Liver, Kidney,

Pancreas

Celsior

Lactobionate,

Mannitol, Glutathione,

Histidine

Low viscosity,

Extracellular-like

electrolyte

composition, Good

buffering capacity

Heart, Lung, Kidney,

Liver, Pancreas

Histidine-Tryptophan-

Ketoglutarate (HTK)

Histidine, Tryptophan,

α-Ketoglutarate

Low viscosity, Low

potassium

concentration, Good

for rapid cooling

Kidney, Liver, Heart,

Pancreas

IGL-1

Polyethylene glycol

(PEG), Lactobionate,

Raffinose

Oncotic agent (PEG)

to prevent edema,

Intracellular-like

composition

Kidney, Liver
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Meta-analyses and clinical trials have shown that for liver transplantation, UW, HTK, and

Celsior solutions are associated with nearly equivalent outcomes in terms of primary non-

function and one-year graft survival. For kidney transplantation, Celsior and HTK have

demonstrated efficacy comparable to UW solution. In heart transplantation, some studies

suggest that UW solution may offer better short-term survival compared to Celsior and HTK,

especially for high-risk allografts and longer ischemic times.

Experimental Protocols
Two-Layer Method (TLM) for Pancreas Preservation
This protocol is a synthesis of methodologies described in the literature.

Materials:

Sterile organ preservation container

University of Wisconsin (UW) solution, cooled to 4°C

Perfluoromethyldecalin, cooled to 4°C

Oxygen source (95% O2, 5% CO2)

Sterile tubing and gas dispersion stone

Procedure:

Organ Procurement: The pancreas is procured using standard surgical techniques.

Initial Flush: The organ is flushed in situ or on a back table with cold UW solution to remove

blood and rapidly cool the tissue.

Preparation of the Preservation Container:

A layer of Perfluoromethyldecalin is placed at the bottom of the sterile container. The

volume should be sufficient to create a distinct layer.

The Perfluoromethyldecalin is oxygenated by bubbling a 95% O2 / 5% CO2 gas mixture

through it using a sterile gas dispersion stone for a predetermined period (e.g., 10-15
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minutes) to achieve saturation. Alternatively, pre-oxygenated Perfluoromethyldecalin can

be used.[2]

Organ Placement: The procured pancreas is gently placed into the container. Due to its

density, the organ will float at the interface between the Perfluoromethyldecalin and the

subsequently added aqueous solution.

Addition of UW Solution: Cold UW solution is carefully layered over the pancreas and the

Perfluoromethyldecalin to completely submerge the organ.

Storage and Transport: The container is sealed and maintained at 4°C during storage and

transportation. Continuous or intermittent oxygenation of the PFC layer can be performed if

the container and transport system are equipped for it.

Visualizing the Mechanism and Workflow
Experimental Workflow for Evaluating Organ
Preservation Solutions

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b3415980?utm_src=pdf-body
https://www.researchgate.net/figure/Two-layer-preservation-method-consists-of-perfluorocarbon-PFC-and-organ-preservation_fig1_376296574
https://www.benchchem.com/product/b3415980?utm_src=pdf-body
https://www.benchchem.com/product/b3415980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3415980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organ Procurement

Preservation

Transplantation & Reperfusion

Post-Transplant Evaluation

Organ Donor

Surgical Procurement

Perfluoromethyldecalin
+ UW Solution (TLM)

Randomized Allocation

UW Solution
(Static Cold Storage)

Randomized Allocation

Celsior Solution
(Static Cold Storage)

Randomized Allocation

HTK Solution
(Static Cold Storage)

Randomized Allocation

Surgical Transplantation

Reperfusion

Graft Function Assessment
(e.g., blood markers, biopsy) Graft & Recipient Survival

Click to download full resolution via product page

Caption: Experimental workflow for comparing organ preservation solutions.
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Caption: Perfluoromethyldecalin's role in mitigating ischemia-reperfusion injury.

Conclusion
The use of Perfluoromethyldecalin, particularly in the two-layer method with UW solution,

presents a significant advancement in organ preservation, especially for the pancreas. Its

ability to enhance oxygenation during cold storage translates to improved cell viability and

organ function post-transplantation. While the evidence for its superiority in preserving other

organs is not as robust and can be contradictory, the underlying principle of mitigating

ischemia-reperfusion injury through continuous oxygen supply holds great promise.

Further direct, large-scale comparative studies are warranted to definitively establish the

efficacy of Perfluoromethyldecalin-based preservation methods against other solutions like

Celsior and HTK for a wider range of organs. Such research will be crucial in optimizing organ

preservation strategies and ultimately improving transplant outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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